![molecular formula C18H16ClN3O3S B2630405 N-(2-chlorophenyl)-3-((4-methoxybenzo[d]thiazol-2-yl)oxy)azetidine-1-carboxamide CAS No. 1421481-23-3](/img/structure/B2630405.png)
N-(2-chlorophenyl)-3-((4-methoxybenzo[d]thiazol-2-yl)oxy)azetidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of the compound can be inferred from its NMR data . The compound has aromatic nuclei, a thiazole ring, and an amide group .Physical And Chemical Properties Analysis
The compound has a mass of 469 (M + +1) as per its mass spectrum . The compound’s NMR data provides information about its atomic composition and structure .Scientific Research Applications
Antibacterial and Antifungal Activities
Several compounds structurally related to N-(2-chlorophenyl)-3-((4-methoxybenzo[d]thiazol-2-yl)oxy)azetidine-1-carboxamide have been synthesized and evaluated for their antibacterial and antifungal activities. For instance, Desai, Shah, Bhavsar, and Saxena (2008) synthesized compounds that showed moderate to good activity against Gram-positive and Gram-negative bacteria, such as Staphylococcus aureus and Escherichia coli (Desai, Shah, Bhavsar, & Saxena, 2008). Similarly, Kumar and Singh (2020) reported the synthesis of benzothiazole derivatives with significant anti-inflammatory, analgesic, and antimicrobial activities (Kumar & Singh, 2020).
Anti-Inflammatory and Analgesic Properties
Research has also delved into the anti-inflammatory and analgesic potential of related compounds. Abu‐Hashem, Al-Hussain, and Zaki (2020) synthesized novel compounds that acted as cyclooxygenase-1/2 inhibitors, showing significant analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Pharmaceutical Applications
Other studies have focused on the broader pharmaceutical applications of similar compounds. For example, Bekircan, Ülker, and Menteşe (2015) synthesized derivatives that showed potent lipase and α-glucosidase inhibition, suggesting potential applications in the treatment of obesity and diabetes (Bekircan, Ülker, & Menteşe, 2015). Similarly, Woulfe and Miller (1985) reported the synthesis of azetidinyl compounds with significant activity against Gram-negative bacteria, indicating potential as antibiotics (Woulfe & Miller, 1985).
Serotonin-3 Receptor Binding
Kuroita, Sakamori, and Kawakita (1996) synthesized benzamides with high serotonin-3 receptor binding affinity, providing insights into their potential use in neurological or psychiatric disorders (Kuroita, Sakamori, & Kawakita, 1996).
Future Directions
Thiazole derivatives, such as this compound, are of interest in the development of new drugs for antimicrobial treatments . They have the potential to inhibit quorum sensing in bacteria, which could prevent the formation of biofilm, reduce the production of toxins, and discourage bacteria from developing future resistance .
Properties
IUPAC Name |
N-(2-chlorophenyl)-3-[(4-methoxy-1,3-benzothiazol-2-yl)oxy]azetidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClN3O3S/c1-24-14-7-4-8-15-16(14)21-18(26-15)25-11-9-22(10-11)17(23)20-13-6-3-2-5-12(13)19/h2-8,11H,9-10H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEZMGXAKTVMKHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=CC=C1)SC(=N2)OC3CN(C3)C(=O)NC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.